Cas no 1418117-87-9 (5-Methoxyisoquinoline hydrochloride)

• Product Name: 5-Methoxyisoquinoline hydrochloride
• CAS No: 1418117-87-9
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD22683320
• CID: 1031065
• Update Time: 2025-06-15

5-Methoxyisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyisoquinoline hydrochloride
• 5-?Methoxyisoquinoline Hydrochloride
• AK133188
• 5-METHOXYISOQUINOLINE HCL
• 6377AJ
• TRA0007637
• SY021128
• AB0059764
• AX8254739
• 5-Methoxyisoquinoline--hydrogen chloride (1/1)

• MDL： MFCD22683320
• Inchi： 1S/C10H9NO.ClH/c1-12-10-4-2-3-8-7-11-6-5-9(8)10;/h2-7H,1H3;1H
• InChI Key： UPNRQLNODDALDG-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC2C=NC=CC=21

Computed Properties

• Exact Mass: 195.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 3.04540

5-Methoxyisoquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD254739)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-Methoxyisoquinoline hydrochloride

Recent Advances in the Study of 5-Methoxyisoquinoline Hydrochloride (CAS: 1418117-87-9)

5-Methoxyisoquinoline hydrochloride (CAS: 1418117-87-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research briefing synthesizes the latest findings on the synthesis, biological activity, and pharmacological applications of 5-Methoxyisoquinoline hydrochloride, providing a comprehensive overview for researchers and industry professionals.

The compound's unique structural features, including the methoxy substitution at the 5-position of the isoquinoline ring, contribute to its distinct chemical and biological properties. Recent synthetic methodologies have focused on optimizing the yield and purity of 5-Methoxyisoquinoline hydrochloride, with particular attention to green chemistry principles. Advances in catalytic systems and solvent-free reactions have been reported to enhance the efficiency of its production.

Pharmacological investigations have revealed that 5-Methoxyisoquinoline hydrochloride exhibits promising activity in modulating key biological targets. Studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with neurotransmitter receptors has been explored, indicating possible uses in neurological disorders.

Mechanistic studies using in vitro and in vivo models have provided insights into the compound's mode of action. For instance, 5-Methoxyisoquinoline hydrochloride has been shown to interfere with signal transduction pathways by selectively binding to protein kinases. These findings are supported by molecular docking simulations and X-ray crystallography data, which elucidate the structural basis of its bioactivity.

Recent preclinical trials have evaluated the safety and pharmacokinetic profile of 5-Methoxyisoquinoline hydrochloride. Results indicate favorable bioavailability and a manageable toxicity profile, paving the way for further clinical development. Comparative studies with analogous compounds have underscored its superior selectivity and potency, reinforcing its potential as a lead compound in drug discovery.

In conclusion, 5-Methoxyisoquinoline hydrochloride (CAS: 1418117-87-9) represents a promising candidate for therapeutic development, with a growing body of research supporting its diverse biological activities. Ongoing studies are expected to further elucidate its mechanisms and expand its applications in medicine. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives.